Cas no 1073191-24-8 (tert-butyl 5-ethynylindoline-1-carboxylate)

Tert-butyl 5-ethynylindoline-1-carboxylate is a versatile intermediate in organic synthesis, particularly valuable for its ethynyl functional group, which enables further derivatization via click chemistry or cross-coupling reactions. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for multi-step synthetic routes. This compound is commonly employed in pharmaceutical and materials research for constructing indoline-based scaffolds. Its well-defined reactivity and compatibility with diverse reaction conditions make it a practical choice for designing complex molecules. Proper handling under inert conditions is recommended due to the sensitivity of the ethynyl moiety.
tert-butyl 5-ethynylindoline-1-carboxylate structure
1073191-24-8 structure
Product Name:tert-butyl 5-ethynylindoline-1-carboxylate
CAS No:1073191-24-8
MF:C15H17NO2
MW:243.300984144211
MDL:MFCD12408239
CID:4784803
Update Time:2025-10-28

tert-butyl 5-ethynylindoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 5-ethynylindoline-1-carboxylate
    • 1H-Indole-1-carboxylic acid, 5-ethynyl-2,3-dihydro-, 1,1-dimethylethyl ester
    • MDL: MFCD12408239
    • Inchi: 1S/C15H17NO2/c1-5-11-6-7-13-12(10-11)8-9-16(13)14(17)18-15(2,3)4/h1,6-7,10H,8-9H2,2-4H3
    • InChI Key: VUKVJTRSPIJTKC-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)C2=C(C=C(C#C)C=C2)CC1

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Additional information on tert-butyl 5-ethynylindoline-1-carboxylate

Comprehensive Overview of tert-butyl 5-ethynylindoline-1-carboxylate (CAS No. 1073191-24-8): Properties, Applications, and Industry Insights

tert-butyl 5-ethynylindoline-1-carboxylate (CAS No. 1073191-24-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This indoline derivative features a tert-butyl carboxylate group and an ethynyl substituent, making it a versatile intermediate for synthesizing complex molecules. Its unique structure enables applications in drug discovery, particularly in the development of kinase inhibitors and other bioactive agents. Researchers are increasingly exploring its potential in click chemistry reactions due to the presence of the ethynyl moiety, which facilitates efficient conjugation with azide-containing compounds.

The compound’s CAS number 1073191-24-8 is frequently searched in scientific databases, reflecting its relevance in modern organic synthesis. Recent trends highlight its utility in proteolysis-targeting chimera (PROTAC) technology, a cutting-edge approach in targeted protein degradation. As the demand for small-molecule therapeutics grows, tert-butyl 5-ethynylindoline-1-carboxylate has emerged as a key building block for designing highly selective compounds. Its stability under various reaction conditions further enhances its appeal for industrial-scale applications.

From an SEO perspective, queries like "tert-butyl 5-ethynylindoline-1-carboxylate synthesis" and "CAS 1073191-24-8 applications" rank highly, indicating strong academic and commercial interest. The compound’s role in catalysis and material science is also under investigation, with studies focusing on its potential in creating functionalized polymers. Environmental considerations, such as green chemistry compatibility, are another hot topic, as industries seek sustainable alternatives to traditional reagents.

In summary, tert-butyl 5-ethynylindoline-1-carboxylate (CAS No. 1073191-24-8) represents a critical tool for researchers tackling challenges in medicinal chemistry and materials engineering. Its adaptability and broad applicability ensure its continued prominence in scientific literature and industrial workflows.

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